Cas no 2138344-56-4 (2,2'-Bifuran, 2-(chloromethyl)octahydro-)

• Product Name: 2,2'-Bifuran, 2-(chloromethyl)octahydro-
• CAS No: 2138344-56-4
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 5288347
• Update Time: 2025-10-12

2,2'-Bifuran, 2-(chloromethyl)octahydro- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bifuran, 2-(chloromethyl)octahydro-

• Inchi： 1S/C9H15ClO2/c10-7-9(4-2-6-12-9)8-3-1-5-11-8/h8H,1-7H2
• InChI Key： XVTJGUGKGJALLE-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)C1CCCO1

Additional information on 2,2'-Bifuran, 2-(chloromethyl)octahydro-

Introduction to 2,2'-Bifuran, 2-(chloromethyl)octahydro- (CAS No. 2138344-56-4) and Its Emerging Applications in Chemical Biology

2,2'-Bifuran, 2-(chloromethyl)octahydro-, identified by the Chemical Abstracts Service Number (CAS No.) 2138344-56-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound features a bifuran core with an octahydro substituent at the 2-position, functionalized with a chloromethyl group. The unique combination of these structural elements imparts distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The bifuran moiety is a well-known pharmacophore in medicinal chemistry, often associated with enhanced binding affinity and metabolic stability. Its presence in 2,2'-Bifuran, 2-(chloromethyl)octahydro- suggests potential applications in drug design, particularly for targeting receptors or enzymes involved in critical biological pathways. The octahydro group further modifies the electronic and steric environment of the molecule, influencing its reactivity and interactions with biological targets.

The chloromethyl substituent at the 2-position introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This feature is particularly useful in medicinal chemistry for constructing libraries of compounds that can be screened for biological activity. The ability to modify this group allows researchers to fine-tune the pharmacological properties of the molecule, making it a versatile tool for drug discovery.

In recent years, there has been growing interest in exploring the therapeutic potential of bifuran derivatives. Studies have demonstrated that compounds containing this motif exhibit promising activities in various disease models. For instance, certain bifuran-based molecules have shown efficacy in inhibiting inflammatory pathways and modulating neurotransmitter systems. The addition of an octahydro ring and a chloromethyl group in CAS No. 2138344-56-4 may enhance these properties, offering new opportunities for developing treatments against neurological disorders and chronic inflammation.

The chloromethyl group also serves as a handle for introducing other functional groups through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of peptidomimetics and other bioconjugates, where such intermediates play a crucial role in mimicking natural biomolecules or enhancing drug delivery systems. The combination of these features makes 2,2'-Bifuran, 2-(chloromethyl)octahydro- (CAS No. 2138344-56-4) a promising candidate for further exploration in synthetic chemistry and drug development.

Recent advances in computational chemistry have facilitated the rational design of molecules like CAS No. 2138344-56-4 by predicting their binding modes to biological targets. Molecular docking studies have revealed that this compound can interact with proteins involved in cancer metabolism and immune responses. These findings align with current trends in precision medicine, where targeting specific molecular mechanisms is key to developing effective therapies.

The synthesis of CAS No. 2138344-56-4 involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Researchers have reported efficient routes to this compound using palladium-catalyzed cross-coupling reactions and ring-closing metathesis techniques. Such methodologies underscore the compound's feasibility for large-scale production and derivative synthesis.

In conclusion, CAS No. 2138344-56-4, or 2,2'-Bifuran, 2-(chloromethyl)octahydro-, represents a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its bifuran core, combined with an octahydro ring and a reactive chloromethyl group, offers versatility for drug design and functionalization strategies. As computational tools and synthetic methodologies continue to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches.